Cas no 1361587-16-7 (3,2',4',6'-Tetrachlorobiphenyl-4-methanol)

• Product Name: 3,2',4',6'-Tetrachlorobiphenyl-4-methanol
• CAS No: 1361587-16-7
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4991544
• Update Time: 2025-06-08

3,2',4',6'-Tetrachlorobiphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2',4',6'-Tetrachlorobiphenyl-4-methanol

• Inchi： 1S/C13H8Cl4O/c14-9-4-11(16)13(12(17)5-9)7-1-2-8(6-18)10(15)3-7/h1-5,18H,6H2
• InChI Key： OZHTXWSHRCAHMI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CO)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 3,2',4',6'-Tetrachlorobiphenyl-4-methanol

Comprehensive Analysis of 3,2',4',6'-Tetrachlorobiphenyl-4-methanol (CAS No. 1361587-16-7): Properties, Applications, and Environmental Impact

3,2',4',6'-Tetrachlorobiphenyl-4-methanol (CAS No. 1361587-16-7) is a chlorinated biphenyl derivative with significant scientific and industrial relevance. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental persistence. The structural complexity of 3,2',4',6'-Tetrachlorobiphenyl-4-methanol arises from its four chlorine atoms and a hydroxymethyl functional group, making it a subject of interest in organic synthesis and material science.

In recent years, the demand for specialized chlorinated aromatic compounds has surged, driven by advancements in pharmaceuticals, agrochemicals, and electronic materials. Researchers and industry professionals frequently search for "synthesis methods for 3,2',4',6'-Tetrachlorobiphenyl-4-methanol" or "applications of PCB derivatives," reflecting the growing need for tailored chemical solutions. This compound's stability and functional group versatility make it a valuable intermediate in the development of high-performance polymers and liquid crystals.

From an environmental perspective, the degradation pathways of 3,2',4',6'-Tetrachlorobiphenyl-4-methanol have garnered attention due to increasing regulatory scrutiny on persistent organic pollutants (POPs). Studies focusing on "biodegradation of chlorinated biphenyls" or "eco-friendly alternatives to PCBs" highlight the scientific community's efforts to address sustainability challenges. Advanced oxidation processes and microbial remediation techniques are being explored to mitigate the environmental footprint of such compounds.

The analytical characterization of 3,2',4',6'-Tetrachlorobiphenyl-4-methanol employs techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR). These methods are critical for quality control in industrial production and for monitoring trace levels in environmental samples. Searches for "analytical standards for CAS 1361587-16-7" or "NMR data of Tetrachlorobiphenyl derivatives" underscore the importance of reliable reference materials in research and compliance testing.

In the pharmaceutical sector, derivatives of 3,2',4',6'-Tetrachlorobiphenyl-4-methanol are investigated for their potential bioactivity. While not directly used as active pharmaceutical ingredients (APIs), these compounds serve as precursors in the synthesis of more complex molecules. Queries such as "medicinal chemistry applications of chlorinated biphenyls" or "structure-activity relationships of PCB analogs" reflect the interdisciplinary interest in this chemical space.

Industrial applications of 3,2',4',6'-Tetrachlorobiphenyl-4-methanol extend to the production of flame retardants and dielectric fluids, though modern formulations increasingly prioritize halogen-free alternatives due to environmental concerns. The compound's thermal stability and electrical insulation properties remain topics of technical discussions, particularly in forums exploring "advanced materials for electronics" or "sustainable flame retardant technologies."

Future research directions for 3,2',4',6'-Tetrachlorobiphenyl-4-methanol may focus on green chemistry approaches to its synthesis and application. The development of catalytic systems for selective chlorination and hydroxylation could significantly improve the compound's production efficiency while reducing waste generation. Such innovations align with global trends toward "green synthetic methodologies" and "circular economy principles" in chemical manufacturing.